(3As,7aR)-1,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridin-2-one;hydrochloride

• IUPAC Name: (3aS,7aR)-1,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridin-2-one;hydrochloride
• InChI: InChI=1S/C7H12N2O.ClH/c10-7-3-5-1-2-8-4-6(5)9-7;/h5-6,8H,1-4H2,(H,9,10);1H/t5-,6-;/m0./s1
• InChI Key: KZPZMJDICLRGFX-GEMLJDPKSA-N
• Canonical SMILES: C1CNCC2C1CC(=O)N2.Cl
• Isomeric SMILES: C1CNC[C@H]2[C@@H]1CC(=O)N2.Cl
• Molecular Formula: C7H13ClN2O
• Molecular Weight: 176.64 g/mol

Description

(3As,7aR)-1,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridin-2-one;hydrochloride is a chemical compound that has been the subject of research in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, including cancer treatment and pain management.

Scientific Research Applications

Conformational Studies

Research has investigated lactone-fused perhydroisoxazolo[2,3-a]pyridines, revealing insights into their conformational behaviors and structural characteristics. These studies are critical for understanding the underlying chemistry of compounds similar to "(3As,7aR)-1,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridin-2-one;hydrochloride," providing foundational knowledge for further applications in drug design and development (Alvarez-Larena et al., 1995).

Synthetic ApplicationsSynthetic methodologies have been developed to create new compounds with potential biological activities. For example, novel synthesis pathways have been explored for pyrazolopyridines and related structures, demonstrating the versatility of these chemical frameworks in producing compounds with various functionalities (Ghattas et al., 2003). This research is instrumental for the development of new materials and molecules with specific properties, including those related to "(3As,7aR)-1,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridin-2-one;hydrochloride."

Chemical Properties and Reactions

Studies have also focused on understanding the chemical properties and reactions of related compounds, such as the dimerization reactions of tetrahydrofuro[3,2-c]- and tetrahydrofuro[2,3-c]pyridine derivatives under acidic conditions. Such research sheds light on the reactivity patterns and potential applications of pyridinone derivatives in chemical synthesis and material science (Shiotani et al., 1986).

Molecular Structure Analysis

The synthesis and structural analysis of pyrazolo[1,5-a]pyridine-containing derivatives, including their crystal structures, have been investigated to understand their spatial configurations and potential applications in designing new materials with specific optical properties (Yang et al., 2011).

Biological Activity Exploration

Research has also explored the synthesis and biological activity of androstene derivatives, providing insights into the potential therapeutic applications of compounds with similar structures to "(3As,7aR)-1,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridin-2-one;hydrochloride." Such studies are critical for the development of new drugs and therapeutic agents (Grover et al., 1991).